13,14-dihydro-15-keto-tetranor Prostaglandin E2

• IUPAC Name: 3-[(1R,2R,3R)-3-hydroxy-5-oxo-2-(3-oxooctyl)cyclopentyl]propanoic acid
• InChI: InChI=1S/C16H26O5/c1-2-3-4-5-11(17)6-7-12-13(8-9-16(20)21)15(19)10-14(12)18/h12-14,18H,2-10H2,1H3,(H,20,21)/t12-,13-,14-/m1/s1
• InChI Key: FGACPXKRXBKDQL-MGPQQGTHSA-N
• Canonical SMILES: CCCCCC(=O)CCC1C(CC(=O)C1CCC(=O)O)O
• Isomeric SMILES: CCCCCC(=O)CC[C@H]1[C@@H](CC(=O)[C@@H]1CCC(=O)O)O
• Molecular Formula: C16H26O5
• Molecular Weight: 298.37 g/mol

Description

13,14-Dihydro-15-keto-tetranor Prostaglandin E2 is a metabolite of Prostaglandin E2, which is part of the prostaglandin family of lipid compounds. These compounds are derived enzymatically from fatty acids and have important roles in various physiological processes, including inflammation, blood flow, and the formation of blood clots .

Scientific Research Applications

13,14-Dihydro-15-keto-tetranor Prostaglandin E2 is primarily used in scientific research to study the metabolic pathways of prostaglandins and their roles in various physiological processes. It is also used as a biomarker to understand the disposition and pharmacokinetics of Prostaglandin E2 in vivo .

Applications in Various Fields:

Chemistry: Used to study the chemical pathways and reactions of prostaglandins.

Biology: Helps in understanding the biological roles of prostaglandins in inflammation and other processes.

Medicine: Used in research to develop drugs targeting prostaglandin pathways.

Industry: Limited use, primarily in research and development settings.

Mechanism of Action

The mechanism of action of 13,14-dihydro-15-keto-tetranor Prostaglandin E2 involves its role as a metabolite of Prostaglandin E2. It is produced through the reduction and oxidation of Prostaglandin E2 and serves as a marker for the metabolic activity of prostaglandins. The molecular targets and pathways involved include the enzymes prostaglandin Δ13-reductase and 15-hydroxyprostaglandin dehydrogenase .

Similar Compounds:

• 13,14-Dihydro-15-keto-tetranor Prostaglandin D2
• 13,14-Dihydro-15-keto Prostaglandin F2α

Comparison: While all these compounds are metabolites of their respective prostaglandins, this compound is unique in its specific metabolic pathway and the physiological roles it plays. It is specifically derived from Prostaglandin E2 and serves as a marker for its metabolic activity, whereas the other compounds are derived from different prostaglandins and have distinct roles and pathways .

Safety and Hazards

This compound should be considered hazardous until information to the contrary becomes available. It should not be ingested, swallowed, or inhaled, and contact with eyes, skin, or clothing should be avoided.

Biochemical Analysis

Biochemical Properties

The biochemical reactions involving 13,14-dihydro-15-keto-tetranor Prostaglandin E2 are part of a common metabolic pathway for several prostaglandins. This pathway involves the reduction of the double bond between C-13 and C-14 and oxidation of the hydroxyl group at C-15, producing 13,14-dihydro-15-keto Prostaglandins .

Cellular Effects

It is known that prostaglandins, including Prostaglandin E2, play a role in a variety of cellular functions, including cell signaling pathways, gene expression, and cellular metabolism .

Molecular Mechanism

It is known that prostaglandins, including Prostaglandin E2, can bind to specific receptors on the cell surface, leading to the activation or inhibition of enzymes and changes in gene expression .

Temporal Effects in Laboratory Settings

It is known that 13,14-dihydro-15-keto Prostaglandin E2, from which it is derived, has a short plasma half-life .

Dosage Effects in Animal Models

The effects of different dosages of this compound in animal models have not been extensively studied. It is known that prostaglandins, including Prostaglandin E2, can have varying effects at different dosages .

Metabolic Pathways

This compound is involved in the metabolic pathway of prostaglandins, which involves the reduction of the double bond between C-13 and C-14 and oxidation of the hydroxyl group at C-15 .

Transport and Distribution

It is known that prostaglandins, including Prostaglandin E2, can be transported and distributed within cells and tissues .

Subcellular Localization

It is known that prostaglandins, including Prostaglandin E2, can be localized to specific compartments or organelles within the cell .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 13,14-dihydro-15-keto-tetranor Prostaglandin E2 typically involves the reduction of the double bond between carbon atoms 13 and 14 and the oxidation of the hydroxyl group at carbon 15 of Prostaglandin E2. This process can be achieved using specific enzymes such as prostaglandin Δ13-reductase and 15-hydroxyprostaglandin dehydrogenase .

Industrial Production Methods: the general approach would involve the enzymatic conversion of Prostaglandin E2 to its metabolite using the aforementioned enzymes under controlled conditions .

Types of Reactions:

Oxidation: The hydroxyl group at carbon 15 is oxidized to a keto group.

Reduction: The double bond between carbon atoms 13 and 14 is reduced.

Common Reagents and Conditions:

Oxidation: Enzymes such as 15-hydroxyprostaglandin dehydrogenase.

Reduction: Enzymes such as prostaglandin Δ13-reductase.

Major Products Formed: The primary product formed from these reactions is this compound itself .